Cas no 115932-00-8 (Ethyl pyrazolo[1,5-a]pyrimidine-3-carboxylate)

• Product Name: Ethyl pyrazolo[1,5-a]pyrimidine-3-carboxylate
• CAS No: 115932-00-8
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD00847745
• CID: 891272
• Update Time: 2025-11-02

Ethyl pyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl pyrazolo[1,5-a]pyrimidine-3-carboxylate
• Ethyl pyrazolo[1,5-a]pyrim-idine-3-carboxylate
• AKOS B020604
• ART-CHEM-BB B020604
• 3-(Ethoxycarbonyl)pyrazolo[1,5-a]pyrimidine
• PYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXYLIC ACID ETHYL ESTER
• Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, ethyl ester
• ETHYL PYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXYLATE,
• PubChem20847
• ethylpyrazolo[1,5-a]pyrimidine-3-carboxylate
• JEMAMNBFHPIPCR-UHFFFAOYSA-N
• STK312787
• PB12712

• MDL： MFCD00847745
• Inchi： 1S/C9H9N3O2/c1-2-14-9(13)7-6-11-12-5-3-4-10-8(7)12/h3-6H,2H2,1H3
• InChI Key： JEMAMNBFHPIPCR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN2C=CC=NC2=1)=O

Computed Properties

• Exact Mass: 191.06900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Topological Polar Surface Area: 56.5

Experimental Properties

• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 210-212℃
• Solubility: Slightly soluble (3.8 g/l) (25 º C),
• PSA: 56.49000
• LogP: 0.90600

Ethyl pyrazolo[1,5-a]pyrimidine-3-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on Ethyl pyrazolo[1,5-a]pyrimidine-3-carboxylate

Ethyl pyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS No. 115932-00-8): A Compound with Emerging Potential in Pharmaceutical Research

Ethyl pyrazolo[1,5-a]pyrimidine-3-carboxylate, identified by its Chemical Abstracts Service (CAS) number 115932-00-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and promising biological activities. This compound belongs to the pyrazolo[1,5-a]pyrimidine scaffold, a class of molecules known for their diverse pharmacological effects and potential applications in drug discovery. The presence of an ester functional group at the 3-position of the pyrazolo[1,5-a]pyrimidine core enhances its chemical versatility, making it a valuable scaffold for medicinal chemists seeking to develop novel therapeutic agents.

The pyrazolo[1,5-a]pyrimidine core is a fused bicyclic system consisting of a pyrazole ring linked to a pyrimidine ring. This structural motif is well-documented for its ability to interact with various biological targets, including enzymes and receptors, thereby modulating cellular processes. The ethyl pyrazolo[1,5-a]pyrimidine-3-carboxylate derivative has been studied for its potential as an intermediate in the synthesis of more complex pharmacophores. Its ester group provides a site for further chemical modification, allowing researchers to explore different derivatives with tailored biological properties.

In recent years, there has been growing interest in Ethyl pyrazolo[1,5-a]pyrimidine-3-carboxylate due to its reported biological activities. Preclinical studies have suggested that this compound exhibits inhibitory effects on certain kinases and other enzymes implicated in cancer progression. The pyrazolo[1,5-a]pyrimidine scaffold is known to be capable of binding to ATP-binding sites of kinases, which are critical targets in oncology research. By inhibiting these kinases, Ethyl pyrazolo[1,5-a]pyrimidine-3-carboxylate may interfere with signaling pathways that promote cell proliferation and survival.

Moreover, the compound has shown promise in preclinical models as a potential therapeutic agent for inflammatory diseases. Inflammatory processes often involve the dysregulation of signaling pathways mediated by kinases and other enzymes. The ability of Ethyl pyrazolo[1,5-a]pyrimidine-3-carboxylate to modulate these pathways suggests its potential as an anti-inflammatory agent. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological profile.

The synthesis of Ethyl pyrazolo[1,5-a]pyrimidine-3-carboxylate involves multi-step organic reactions that typically begin with the formation of the pyrazolo[1,5-a]pyrimidine core followed by esterification at the 3-position. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound. These improvements have made it more accessible for use in pharmaceutical research and development programs.

One of the key advantages of using Ethyl pyrazolo[1,5-a]pyrimidine-3-carboxylate as a starting material is its versatility in derivative synthesis. Researchers can modify various functional groups within the molecule to explore different biological activities. For instance, replacing the ester group with other functionalities such as amides or alcohols can alter the pharmacokinetic properties of the compound. This flexibility makes it an attractive scaffold for structure-activity relationship (SAR) studies aimed at optimizing drug candidates.

Recent studies have also explored the computational modeling of Ethyl pyrazolo[1,5-a]pyrimidine-3-carboxylate to better understand its interactions with biological targets. Molecular docking simulations have been used to predict binding affinities and identify potential binding pockets on target proteins. These computational approaches complement experimental efforts by providing insights into how the compound might interact with its intended targets at a molecular level.

The pharmaceutical industry has shown interest in Ethyl pyrazolo[1,5-a]pyrimidine-3-carboxylate as a lead compound for further development. Several companies have initiated programs to synthesize and evaluate derivatives of this scaffold for various therapeutic indications. The success of these programs will depend on their ability to optimize pharmacological properties such as potency, selectivity, and bioavailability while minimizing toxic side effects.

In conclusion,Ethyl pyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS No. 115932-00-8) represents a promising compound in pharmaceutical research due to its unique structural features and reported biological activities. Its potential applications in oncology and anti-inflammatory therapies make it an attractive candidate for further investigation. As synthetic methodologies continue to improve and computational tools provide new insights into molecular interactions,Ethyl pyrazolo[1,5-a]pyrimidine-3-carboxylate is poised to play a significant role in the discovery and development of novel therapeutic agents.